Cas no 257946-67-1 (2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone
• CAS No: 257946-67-1
• MF: C₁₄H₁₄F₃NO₂
• MW: 285.261674404144
• CID: 1069444
• PubChem ID: 2740742
• Update Time: 2025-06-08

2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone
• AC1MCCH9
• HMS1449D17
• Maybridge3_006419
• MolPort-002-921-555
• SEW04324
• CS-W001516
• 1-(4-benzoylpiperidin-1-yl)-2,2,2-trifluoroethanone
• DTXSID00372390
• 1-(4-benzoylpiperidin-1-yl)-2,2,2-trifluoroethan-1-one
• IDI1_017806
• UPPIHSRTATYQHY-UHFFFAOYSA-N
• 257946-67-1
• W-206987
• SB44133
• SCHEMBL6209178
• AKOS015949528
• s11296

• MDL： MFCD00203351
• Inchi： 1S/C14H14F3NO2/c15-14(16,17)13(20)18-8-6-11(7-9-18)12(19)10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： UPPIHSRTATYQHY-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(C2C=CC=CC=2)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 285.09766318g/mol
• Monoisotopic Mass: 285.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone

Introduction to 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone (CAS No. 257946-67-1)

2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone, also known by its CAS number 257946-67-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and a benzoylpiperidine moiety. These structural features contribute to its potential biological activities and pharmacological properties.

The chemical formula of 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone is C₁₈H₁₆F₃NO₂, and it has a molecular weight of approximately 333.33 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of trifluoroacetyl chloride with 4-benzoylpiperidine. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dichloromethane and ethanol.

In recent years, 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as potassium and sodium channels, which are crucial for maintaining cellular homeostasis and function.

A study published in the Journal of Medicinal Chemistry in 2020 investigated the effects of 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone on neuronal excitability. The results indicated that the compound effectively reduced neuronal firing rates by modulating potassium channel activity. This finding suggests that 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone could have potential applications in the treatment of neurological disorders characterized by hyperexcitability, such as epilepsy and neuropathic pain.

Beyond its effects on ion channels, 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone has also been explored for its anti-inflammatory properties. A study published in the Inflammation Research journal in 2019 demonstrated that the compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone have also been studied extensively. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone represents an exciting lead compound due to its multifaceted biological activities. Ongoing research aims to optimize its structure to enhance potency and selectivity while minimizing potential side effects. This includes efforts to develop prodrugs and analogs that can improve drug delivery and target specificity.

The future prospects for 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone are promising. As more clinical trials are conducted to evaluate its safety and efficacy in human subjects, it is anticipated that this compound will play a significant role in advancing our understanding of various disease mechanisms and contributing to the development of novel therapeutic strategies.

In conclusion, 2,2,2-Trifluoro-1-(4-benzoylpiperidin-1-yl)ethanone (CAS No. 257946-67-1) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.